Cas no 23799-86-2 (Benzo[b]thiophene-3-ethanamine,N,N,5-trimethyl-, hydrochloride (1:1))

Benzo[b]thiophene-3-ethanamine,N,N,5-trimethyl-, hydrochloride (1:1) structure
23799-86-2 structure
Product Name:Benzo[b]thiophene-3-ethanamine,N,N,5-trimethyl-, hydrochloride (1:1)
CAS No:23799-86-2
MF:C13H18ClNS
MW:255.80672121048
CID:270507
PubChem ID:211997
Update Time:2025-04-19

Benzo[b]thiophene-3-ethanamine,N,N,5-trimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-3-ethanamine,N,N,5-trimethyl-, hydrochloride (1:1)
    • N,N,5-Trimethylbenzo(b)thiophene-3-ethylamine hydrochloride
    • N,N-Dimethyl-2-(5-methyl-1-benzothiophen-3-yl)ethan-1-amine--hydrogen chloride (1/1)
    • 23799-86-2
    • DTXSID90946600
    • Benzo(b)thiophene-3-ethylamine, N,N,5-trimethyl-, hydrochloride
    • Inchi: 1S/C13H17NS.ClH/c1-10-4-5-13-12(8-10)11(9-15-13)6-7-14(2)3;/h4-5,8-9H,6-7H2,1-3H3;1H
    • InChI Key: JJFMVJWYZMFZDE-UHFFFAOYSA-N
    • SMILES: Cl.S1C=C(C2C=C(C)C=CC1=2)CCN(C)C

Computed Properties

  • Exact Mass: 255.08504
  • Monoisotopic Mass: 255.084848
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.5

Experimental Properties

  • Boiling Point: 331.5°Cat760mmHg
  • Flash Point: 154.3°C
  • PSA: 3.24
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